Cas no 863637-25-6 (2H-Indazole-3-carbonitrile)
2H-Indazole-3-carbonitrile structure
Product Name:2H-Indazole-3-carbonitrile
CAS No:863637-25-6
MF:C8H5N3
MW:143.145400762558
CID:4252203
Update Time:2025-04-24
2H-Indazole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 2H-Indazole-3-carbonitrile
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- Inchi: 1S/C8H5N3/c9-5-8-6-3-1-2-4-7(6)10-11-8/h1-4H,(H,10,11)
- InChI Key: REHRQXVEAXFIML-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC=C2)=C(C#N)N1
Computed Properties
- Exact Mass: 143.048
- Monoisotopic Mass: 143.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5A^2
Experimental Properties
- Density: 1.34
- Boiling Point: 370.312°C at 760 mmHg
- Flash Point: 126.669°C
- Refractive Index: 1.685
- PSA: 52.47000
- LogP: 1.43458
2H-Indazole-3-carbonitrile Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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